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Compound of Interest

Compound Name: Perboric acid, sodium salt

Cat. No.: B1604066 Get Quote

For Immediate Reference: In case of a spill, isolate the area, prevent contact with combustible

materials, and follow the spill response protocol outlined below. For routine disposal of unused

sodium perborate, it must be treated as hazardous waste and disposed of through an

accredited waste management provider in accordance with all local, state, and federal

regulations.

This document provides essential safety and logistical information for the proper handling and

disposal of perboric acid, sodium salt, commonly known as sodium perborate. The

procedural guidance herein is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory operations.

Core Safety and Handling Precautions
Sodium perborate is a strong oxidizing agent and requires careful handling to prevent

accidents.[1][2] It can intensify fires and poses an explosion risk when in contact with

combustible materials.[1][2]

Personal Protective Equipment (PPE): When handling sodium perborate, the following PPE is

mandatory:

Eye Protection: Safety goggles or a face shield.[3]

Hand Protection: Chemical-resistant gloves.[3]
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Respiratory Protection: A dust mask or respirator to avoid inhalation of dust particles.[3]

Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[3]

Storage: Store sodium perborate in a cool, dry, well-ventilated area away from incompatible

materials such as strong acids, strong reducers, heavy metal salts, and combustible materials.

[1][3][4] Keep the container tightly sealed to protect it from moisture, as it can decompose in

warm, moist air.[1][4]

Hazard Summary
The primary hazards associated with sodium perborate are summarized in the table below.

Hazard Type Description References

Oxidizer

A strong oxidizer that can

intensify fires and may cause

an explosion upon contact with

combustible materials.

[1][2]

Health Hazards

Harmful if swallowed and may

be harmful in contact with skin.

It causes serious eye damage

and may cause respiratory

irritation. It is also suspected of

damaging fertility or the unborn

child.

[1][5][6]

Reactivity

Reacts with water to release

hydrogen peroxide and

oxygen. It is incompatible with

acids, alkalis, reducing agents,

and combustible materials.

[6]

Disposal Procedures
The standard and safest procedure for the disposal of sodium perborate is to handle it as

hazardous waste. Chemical neutralization by laboratory personnel is not recommended due to
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its strong oxidizing properties and the potential for uncontrolled reactions.

Routine Disposal of Unused Sodium Perborate
Containerization: Ensure the sodium perborate waste is in a clearly labeled, sealed, and

non-reactive container.

Labeling: The container must be labeled as "Hazardous Waste" and clearly identify the

contents as "Sodium Perborate."

Waste Collection: Arrange for collection by your institution's environmental health and safety

(EHS) department or a licensed hazardous waste disposal company.

Regulatory Compliance: All disposal must be carried out in strict accordance with local, state,

and federal regulations.[3][6]

Experimental Protocol: Spill Response and Cleanup
This protocol provides step-by-step guidance for managing a spill of solid sodium perborate.

Isolate the Area: Immediately alert others in the vicinity and restrict access to the spill area.

Ensure Proper Ventilation: Work in a well-ventilated area to avoid the inhalation of dust.

Don Appropriate PPE: Before beginning cleanup, put on all required personal protective

equipment as listed above.

Contain the Spill: Prevent the spilled material from spreading and keep it away from drains

and water sources.[6] Crucially, ensure it does not come into contact with combustible

materials like paper, wood, or oil.[7]

Clean-up:

Carefully sweep up the spilled solid material. Avoid creating dust.

Place the swept-up material into a clean, dry, and properly labeled container with a secure

lid.[1][4][7]
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Decontamination: After the bulk of the material has been collected, decontaminate the spill

area by washing it with plenty of water.[6]

Disposal of Cleanup Materials: All materials used for cleanup, including contaminated gloves

and wipes, should be placed in the hazardous waste container along with the spilled

chemical.

Final Disposal: The sealed container of spilled sodium perborate and cleanup materials must

be disposed of as hazardous waste through the proper channels.

Logical Workflow for Sodium Perborate Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of sodium perborate.
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Caption: Disposal workflow for sodium perborate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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